Cas no 93527-54-9 (tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate
• CAS No: 93527-54-9
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 872210
• PubChem ID: 56777183
• Update Time: 2025-10-29

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, trans-
• H-HYP(TBU)-OTBU.HCL
• L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (4R)-
• (2S,4R)-tert-Butyl 4-(tert-butoxy)pyrrolidine-2-carboxylate
• tert-Butyl (2S,4R)-4-(tert-Butoxy)pyrrolidine-2-carboxylate
• HYP(OT-BU)OT-BU
• tert-butyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate
• 93527-54-9
• FD21746
• (2S,4R)-tert-Butyl4-(tert-butoxy)pyrrolidine-2-carboxylate
• CS-0058396
• EN300-6510999
• SCHEMBL594328
• tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate

• Inchi： 1S/C13H25NO3/c1-12(2,3)16-9-7-10(14-8-9)11(15)17-13(4,5)6/h9-10,14H,7-8H2,1-6H3/t9-,10+/m1/s1
• InChI Key： YXZJRETWUVFEFX-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)[C@H]1CN[C@H](C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives